4-(Trifluoromethylthio)piperidine, 98%

• IUPAC Name: 4-(trifluoromethylsulfanyl)piperidine
• InChI: InChI=1S/C6H10F3NS/c7-6(8,9)11-5-1-3-10-4-2-5/h5,10H,1-4H2
• InChI Key: BMSGWGPQIRZFAY-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1SC(F)(F)F
• Molecular Formula: C6H10F3NS
• Molecular Weight: 185.21 g/mol

Description

4-(Trifluoromethylthio)piperidine, also known as 4-TFMP, is a heterocyclic organic compound that has been used in a variety of scientific research applications. It is a colorless liquid with a boiling point of 160-161 °C and a molecular weight of 161.17 g/mol. 4-TFMP is a versatile compound with a range of potential applications in the field of organic synthesis and medicinal chemistry.

Scientific Research Applications

4-(Trifluoromethylthio)piperidine, 98% has been used in a range of scientific research applications, including as a catalyst in the synthesis of heterocyclic compounds, as a ligand in organometallic chemistry, and as a reagent in the synthesis of pharmaceuticals. 4-(Trifluoromethylthio)piperidine, 98% has also been used as a reagent in the synthesis of quinolines and isosters, as well as in the synthesis of enantiomerically pure compounds.

Mechanism of Action

4-(Trifluoromethylthio)piperidine, 98% is an effective catalyst for the synthesis of heterocyclic compounds due to its ability to form strong hydrogen bonds with the reactants. This allows for efficient and selective catalytic transfer of the reactants, resulting in the formation of the desired products.
Biochemical and Physiological Effects
4-(Trifluoromethylthio)piperidine, 98% has been found to have no adverse effects on the biochemical or physiological processes of organisms. This makes it an ideal reagent for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

4-(Trifluoromethylthio)piperidine, 98% has several advantages for use in laboratory experiments. It is a versatile compound with a range of potential applications, and it has a high boiling point and low vapor pressure, making it suitable for use in a wide variety of experiments. The main limitation of 4-(Trifluoromethylthio)piperidine, 98% is its relatively low solubility in water, which limits its use in aqueous-based experiments.

Future Directions

Given its versatility and potential applications, there are many potential future directions for the use of 4-(Trifluoromethylthio)piperidine, 98%. These include its use in the synthesis of new and more complex heterocyclic compounds, its use as a catalyst in the synthesis of pharmaceuticals, and its use in the synthesis of enantiomerically pure compounds. Additionally, 4-(Trifluoromethylthio)piperidine, 98% can be used as a ligand in organometallic chemistry and as a reagent in the synthesis of quinolines and isosters. Finally, further research could be conducted to explore the potential of 4-(Trifluoromethylthio)piperidine, 98% as an effective catalyst in the synthesis of other organic compounds.

Synthesis Methods

4-(Trifluoromethylthio)piperidine, 98% can be synthesized in a variety of ways, including the reaction of 4-methylthiobenzaldehyde with trifluoromethanesulfonic anhydride in the presence of a base such as piperidine. The reaction of 4-methylthiobenzaldehyde with trifluoromethanesulfonic anhydride in the presence of a base such as piperidine yields 4-(Trifluoromethylthio)piperidine, 98% in yields of up to 98%.